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Introduction

Ozone (03), a powerful oxidizing agent, is a cornerstone of various industrial processes,
primarily in disinfection and purification. Ozone hydrate, a clathrate in which ozone molecules
are trapped within a crystalline water lattice, represents a promising technological
advancement. This solid, ice-like material offers a stable and highly concentrated source of
ozone, potentially overcoming the limitations of traditional ozone generation and application
methods, such as the instability of ozone gas and the relatively low ozone concentrations in
ozonated water.

These application notes provide a comprehensive overview of the current and potential
industrial applications of ozone technology, with a special focus on the role of ozone hydrates
as a concentrated ozone source. Detailed protocols for laboratory-scale ozone hydrate
synthesis and the application of ozone in key industrial sectors are provided, supported by
guantitative data and process visualizations.
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Ozone Hydrate: Formation and Properties

Ozone hydrates are non-stoichiometric crystalline compounds where ozone molecules are
physically entrapped within the cavities of a hydrogen-bonded water framework. This method of
storing ozone can achieve significantly higher concentrations compared to dissolved ozone in
water or ice.

Key Praperties of Ozone Hydrate

Property Value/Description Citation

Can reach mass fractions
significantly higher than

Ozone Storage Capacity ozonated water or ice, [1]
potentially up to several weight

percent.

More stable than gaseous
ozone, allowing for storage

Stability and transport under controlled [1]
temperature and pressure

conditions.

Decomposes to release ozone
Decomposition and water, leaving no harmful

residues.

Typically requires elevated
pressures and low
) - temperatures. The presence of
Formation Conditions ) [1]
"help guests" like carbon
dioxide can moderate the

formation conditions.

Laboratory-Scale Synthesis of Ozone Hydrate

This protocol describes a general method for the synthesis of mixed Os + Oz + CO:z hydrate, as
the presence of CO: as a help guest reduces the high pressure required for pure ozone
hydrate formation.
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Materials:

e High-pressure reactor vessel equipped with a stirrer, temperature and pressure sensors, and
gas inlet/outlet ports.

e Ozone generator.

e Oxygen (Oz2) and Carbon Dioxide (COz2) gas cylinders with regulators.
e Gas mixing chamber.

o Deionized water.

e Liquid nitrogen.

» lodometric titration setup for ozone concentration measurement.
Protocol:

o Reactor Preparation: Clean and dry the high-pressure reactor. Add a specific volume of
deionized water to the reactor.

» Cooling: Cool the reactor to a temperature just above the freezing point of water (e.g., 274
K).

o Gas Mixture Preparation: Prepare a gas mixture of ozone, oxygen, and carbon dioxide in the
gas mixing chamber. The desired composition will depend on the target hydrate structure
and ozone concentration.

o Pressurization: Introduce the prepared gas mixture into the reactor until the desired pressure
(e.g., 2.0-3.0 MPa) is reached.[1]

o Hydrate Formation: Start the stirrer to ensure good gas-liquid contact. Monitor the pressure
and temperature. A drop in pressure at a constant temperature indicates hydrate formation.

o Gas Replenishment: To maintain a high ozone concentration in the gas phase, periodically
and carefully vent a small amount of the gas from the reactor and replenish it with the fresh
03/02/CO2 mixture.
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e Termination and Sampling: Once hydrate formation ceases (i.e., no further pressure drop),
stop the stirrer. Cool the reactor with liquid nitrogen to stabilize the hydrate.

e Analysis: Carefully collect the solid hydrate. A portion of the hydrate can be used for
immediate iodometric titration to determine the initial ozone concentration.[1] The remaining
hydrate can be stored at low temperatures (e.g., below 253 K) for stability tests.[1]

Safety Precautions: Ozone is a toxic and highly reactive gas. All procedures should be carried
out in a well-ventilated area, and appropriate personal protective equipment should be worn.
High-pressure equipment must be handled by trained personnel.

Industrial Application: Wastewater Treatment

Ozone is a powerful oxidant for treating a wide range of industrial wastewaters, effectively
reducing chemical oxygen demand (COD), biochemical oxygen demand (BOD), color, and
specific pollutants like phenols and cyanides.[2][3] Ozone hydrate can serve as a
concentrated and readily available source of ozone for these applications.

Mechanism of Action in Wastewater Treatment

Ozone primarily acts through two mechanisms:
o Direct Oxidation: Ozone molecules directly react with organic and inorganic pollutants.

« Indirect Oxidation: Ozone decomposes in water to form highly reactive hydroxyl radicals
(*OH), which are non-selective and potent oxidizing agents.[4]

Direct Oxidation

Organic/Inorganic Pollutants ]

Indirect Oxidation
Hydroxyl Radicals (+OH)

Ozone Hydrate (Concentrated Os Source) }—P{ Ozone (O3) Degradation Products (e.g., CO2, H20, simpler organics)

Click to download full resolution via product page

Caption: Ozone-mediated pollutant degradation pathway.
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Quantitative Data on Pollutant Removal

The following table summarizes the effectiveness of ozone in treating various industrial

effluents. While these studies primarily used ozonated water, ozone hydrate can be used to

generate the required aqueous ozone concentrations.

Initial
Ozone Treatmen % o
Industry Pollutant Concentr . Citation
. Dosage t Time Removal
ation
Petrochemi ) ]
| Phenol 50 mg/L 8 mg/L/min 60 min 99.55% [3]
ca
Petrochemi ) )
| COD - 8 mg/L/min 60 min 56.53% [3]
ca
Textile Color - 50 mg/L 50 min ~90%
_ 2754 + 40 ]
Textile COD 80 mg/L 30 min 67.4%
mg/L
Cheese 4.2 g/lL )
TOC - 420 min ~67%
Factory (total)

Protocol for Semi-Batch Ozonation of Industrial
Wastewater

This protocol describes a laboratory-scale semi-batch process for evaluating the efficacy of

ozone for treating industrial wastewater.

Equipment:

Semi-batch reactor with a gas diffuser, magnetic stirrer, sampling port, and off-gas vent.

Ozone generator.

Oxygen source.

Ozone gas analyzer.
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e Analytical instruments for measuring COD, BOD, TOC, and specific pollutants.

3. Start Ozone Flow

’ 1. Fill Reactor with Wastewater ’ 4. Collect Samples Periodically ’ 5. Analyze Samples (COD, etc.) ’ 6. Stop Ozone & Vent

- 03/02 Gas Semi-Batch Reactor
Oxygen Source Ozone Generator [ | -Ga
(Wastewater + tirrer) | Of-Gas
Vent

2. Set Oz Flow & Temp

Off-Gas Ozone Analyzer

Click to download full resolution via product page
Caption: Workflow for semi-batch ozonation experiment.
Procedure:

e Reactor Setup: Fill the semi-batch reactor with a known volume of the industrial wastewater
sample.

« Initial Sampling: Take an initial sample of the wastewater to determine the baseline
concentrations of the target pollutants.

o Ozonation: Start the magnetic stirrer and begin bubbling the ozone/oxygen gas mixture
through the diffuser at a controlled flow rate. The ozone concentration in the feed gas should
be monitored.

o Sampling: At regular intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw samples from the
reactor. It is crucial to immediately quench any residual ozone in the samples to prevent
further reaction before analysis. This can be done by adding a quenching agent like sodium
thiosulfate.

e Analysis: Analyze the collected samples for the parameters of interest (e.g., COD, color,
specific pollutant concentration).

» Off-Gas Monitoring: Continuously monitor the ozone concentration in the off-gas to
determine the ozone transfer efficiency.
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» Data Analysis: Plot the concentration of pollutants as a function of time to determine the
reaction kinetics. Calculate the percentage removal for each pollutant.

Industrial Application: Food Preservation and
Surface Disinfection

Ozone is a GRAS (Generally Recognized As Safe) substance for use in food processing,
offering a chemical-free method for extending shelf life and ensuring microbial safety.[5] Ozone
hydrate can provide a controlled release of ozone for these applications.

Mechanism of Microbial Inactivation

Ozone inactivates microorganisms by oxidizing their cellular components. It attacks the cell
membrane of bacteria, leading to cell lysis, and damages the nucleic acids (DNA and RNA) of
both bacteria and viruses.[6]

Quantitative Data on Microbial Inactivation

The following table presents data on the effectiveness of ozone against various
microorganisms. The "Ct" value (Concentration x Time) is a common metric for disinfection
efficacy.
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Ct Value
. . Ozone .
Microorgani . Contact Log (mg-min/L) L
Concentrati ) . Citation
sm Time (s) Reduction for =5-log
on (ppm) .
reduction
Escherichia
) 2.5 40 5-6 0.832 [6][7]
coli O157:H7
Listeria
monocytogen 2.5 40 >6 0.832 [61[7]
es
Pseudomona
2.5 40 >5 [6]
s fluorescens
98.9%
Staphylococc )
reduction [8]
us aureus
(aqueous)
Complete
SARS-CoV-2 36 mg/L <60 ) o [9]
Inactivation

Protocol for Surface Disinfection of Food Contact

Surfaces

This protocol outlines a procedure for testing the efficacy of ozonated water (which can be

prepared from ozone hydrate) for disinfecting food contact surfaces like stainless steel.

Materials:

Ozonated water source with a known ozone concentration.

Sterile stainless steel coupons.

Cultures of relevant microorganisms (e.g., E. coli, Listeria monocytogenes).

Sterile swabs and culture media.

Incubator.
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e Spray bottle for ozonated water application.

Protocol:

Surface Preparation and Inoculation: Aseptically inoculate the sterile stainless steel coupons
with a known concentration of the test microorganism and allow them to dry in a biosafety
cabinet.

Pre-treatment Sampling: Swab a set of control coupons to determine the initial microbial
load.

Ozone Application: Spray the inoculated surfaces with ozonated water for a defined contact
time (e.g., 30, 60, 120 seconds).

Post-treatment Sampling: Immediately after the contact time, swab the treated surfaces.

Microbial Enumeration: Plate the swabs onto appropriate culture media and incubate under
suitable conditions.

Data Analysis: Count the number of colony-forming units (CFUs) and calculate the log
reduction in microbial population compared to the untreated controls.
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Caption: Experimental workflow for surface disinfection.

Quantitative Analysis of Ozone Concentration

Accurate measurement of ozone concentration is critical for process control and validation.
Several methods are available for determining ozone concentration in both gas and aqueous
phases.
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Method Principle Application  Pros Cons Citation
Ozone
oxidizes Can be
iodide (I7) to Well- affected by
) iodine (12), Gas & established, interfering
lodometric o ]
o which is then Aqueous primary substances, [10]
Titration i ) )
titrated witha  Phase standard requires
standard method. skilled
thiosulfate operator.
solution.
Measures the
strong
absorbance
of ozone at High £ ]
[ xpensive
~254 nmin ad p.
accurate for equipment for
] the gas
UV-Vis Gas & gas phase, gas phase,
phase or the ) ]
Spectrophoto o Aqueous relatively potential for [11]
decolorization _ .
metry Phase simple for interference
of a dye (e.g., )
o agueous in agueous
indigo
) phase. phase.
trisulfonate)
in the
aqueous
phase.
Electrochemi Amperometri Aqueous Real-time, Requires [11]
cal Sensors cor Phase continuous regular
potentiometri monitoring. calibration
C sensors and
that produce maintenance.
an electrical
signal
proportional
to the
dissolved
ozone
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concentration

Conclusion and Future Outlook

Ozone technology offers a powerful and environmentally friendly solution for a wide range of
industrial applications, including wastewater treatment and food safety. Ozone hydrate
technology, in particular, holds significant promise as a method for storing and delivering highly
concentrated ozone, potentially enhancing the efficiency and cost-effectiveness of these
processes.

Further research is needed to develop scalable and economically viable methods for ozone
hydrate production and to explore its direct application in industrial settings. As the technology
matures, ozone hydrates could play a pivotal role in advancing sustainable industrial
practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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